Cas no 2306271-58-7 (methyl 4-chloro-5,7-dihydrofuro[3,4-d]pyrimidine-2-carboxylate)

• Product Name: methyl 4-chloro-5,7-dihydrofuro[3,4-d]pyrimidine-2-carboxylate
• CAS No: 2306271-58-7
• MF: C₈H₇ClN₂O₃
• MW: 214.60578083992
• CID: 5290335
• Update Time: 2026-03-10

methyl 4-chloro-5,7-dihydrofuro[3,4-d]pyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Furo[3,4-d]pyrimidine-2-carboxylic acid, 4-chloro-5,7-dihydro-, methyl ester
• methyl 4-chloro-5,7-dihydrofuro[3,4-d]pyrimidine-2-carboxylate

• Inchi： 1S/C8H7ClN2O3/c1-13-8(12)7-10-5-3-14-2-4(5)6(9)11-7/h2-3H2,1H3
• InChI Key： YZIAHLIWLNZWMK-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC(Cl)=C2COCC2=N1

Additional information on methyl 4-chloro-5,7-dihydrofuro[3,4-d]pyrimidine-2-carboxylate

Methyl 4-chloro-5,7-dihydrofuro[3,4-d]pyrimidine-2-carboxylate (CAS No. 2306271-58-7): A Comprehensive Overview in Modern Pharmaceutical Research

Methyl 4-chloro-5,7-dihydrofuro[3,4-d]pyrimidine-2-carboxylate (CAS No. 2306271-58-7) is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This heterocyclic compound, featuring a fused pyrimidine and furan ring system, serves as a versatile scaffold for the development of novel therapeutic agents. Its molecular structure, characterized by a chloro substituent at the 4-position and ester functionality at the 2-position, makes it an attractive candidate for further chemical modifications and biological evaluations.

The< strong>4-chloro group in the molecule imparts electrophilicity, facilitating various nucleophilic substitution reactions that are pivotal in medicinal chemistry. This property allows for the introduction of diverse functional groups at strategic positions within the molecule, enabling the synthesis of analogues with tailored pharmacological properties. Additionally, the< strong>5,7-dihydrofuro[3,4-d]pyrimidine core is known for its stability and compatibility with biological systems, making it a preferred choice for drug design.

In recent years, there has been a surge in research focusing on furo[3,4-d]pyrimidine derivatives due to their demonstrated efficacy in various therapeutic areas. These compounds have shown promise as inhibitors of key enzymes involved in cancer metabolism and signal transduction pathways. For instance, studies have highlighted the potential of< strong>Methyl 4-chloro-5,7-dihydrofuro[3,4-d]pyrimidine-2-carboxylate as a precursor for developing kinase inhibitors that target aberrant signaling pathways in tumor cells. The chloro group on the pyrimidine ring is particularly crucial in these interactions, as it can engage in hydrogen bonding or coordinate with metal ions necessary for enzyme activity.

The ester functionality at the 2-position of< strong>Methyl 4-chloro-5,7-dihydrofuro[3,4-d]pyrimidine-2-carboxylate provides an additional layer of chemical diversity. This moiety can be hydrolyzed to form a carboxylic acid group under physiological conditions or further modified through transesterification reactions to introduce other pharmacophores. Such modifications are essential for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

Advances in synthetic methodologies have enabled researchers to access complex derivatives of< strong>Methyl 4-chloro-5,7-dihydrofuro[3,4-d]pyrimidine-2-carboxylate with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing biaryl structures within the furo[3,4-d]pyrimidine scaffold. These reactions allow for the introduction of aryl groups at various positions along the heterocycle without compromising its integrity.

The biological activity of< strong>Methyl 4-chloro-5,7-dihydrofuro[3,4-d]pyrimidine-2-carboxylate has been extensively evaluated both in vitro and in vivo. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by modulating cytokine production and inhibiting inflammatory cascades. Furthermore, its ability to interact with DNA repair enzymes has opened avenues for exploring its role in cancer chemoprevention and treatment.

The synthesis of< strong>Methyl 4-chloro-5,7-dihydrofuro[3,4-d]pyrimidine-2-carboxylate involves multi-step organic transformations that require careful optimization to ensure high purity and yield. Starting from commercially available precursors such as furan derivatives and chloropyrimidines, the compound can be synthesized through a series of condensation reactions followed by functional group interconversions. The use of protecting groups is often necessary to prevent unwanted side reactions during synthesis.

The role of computational chemistry in designing derivatives of< strong>Methyl 4-chloro-5,7-dihydrofuro[3,4-d]pyrimidine-2-carboxylate cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding affinities and identify potential lead compounds with enhanced pharmacological activity. By integrating experimental data with computational insights,< strong>Methyl 4-chloro-5,7-dihydrofuro[3,4-d]pyrimidine-2-carboxylate-based drug candidates can be optimized for better efficacy and reduced toxicity.

In conclusion,< strong>Methyl 4-chloro-5,7-dihydrofuro[3,4-d]pyrimidine-2-carboxylate (CAS No.< strong>2306271-58-7) represents a valuable building block for pharmaceutical innovation. Its unique structural features make it suitable for diverse applications ranging from anti-cancer therapies to anti-inflammatory treatments. With ongoing research efforts aimed at expanding its chemical space and evaluating its biological profile,< strong>Methyl 4-chloro-5,7-dihydrofuro[3,4-d]pyrimidine-2-carboxylate is poised to play a significant role in future drug development pipelines.